1-benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carboxylic acid

• IUPAC Name: 1-benzyl-3-(2-methoxyphenyl)pyrazole-4-carboxylic acid
• InChI: InChI=1S/C18H16N2O3/c1-23-16-10-6-5-9-14(16)17-15(18(21)22)12-20(19-17)11-13-7-3-2-4-8-13/h2-10,12H,11H2,1H3,(H,21,22)
• InChI Key: VNWXVSPXKCCXQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C=C2C(=O)O)CC3=CC=CC=C3
• Molecular Formula: C18H16N2O3
• Molecular Weight: 308.3 g/mol
• CAS No.: 956354-20-4

Description

1-benzyl-3-(2-methoxyphenyl)-1H-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C18H16N2O3 and its molecular weight is 308.337. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Functionalization Reactions : The compound is utilized in functionalization reactions, such as the synthesis of N-(hydroxyphenyl)-1H-pyrazole-3-carboxamides, showcasing its versatility in organic synthesis (Yıldırım & Kandemirli, 2006).

• Molecular Structure Analysis : Studies have focused on understanding the molecular structure of related compounds using techniques like X-ray diffraction, offering insights into the structural characteristics of this chemical class (Kumarasinghe et al., 2009).

• Spectroscopic Evaluations : The pyrazole derivatives have been characterized using various spectroscopic methods, providing a deeper understanding of their molecular properties (Kasımoğulları & Arslan, 2010).

Experimental and Theoretical Studies

• Molecular Geometry and Calculations : Theoretical methods such as Hartree–Fock and density functional methods have been employed to study the molecular geometry and electronic properties of similar compounds (Demir et al., 2010).

• Nonlinear Optical Properties : Investigations into the nonlinear optical properties of pyrazole derivatives have been conducted, highlighting potential applications in optical materials (Tamer et al., 2015).

Hydrogen Bonding and Crystallography

• Hydrogen Bonding Frameworks : Research on pyrazole derivatives has revealed complex hydrogen-bonded structures, contributing to our understanding of molecular interactions in solid states (Asma et al., 2018).

• Organized Assemblies of Ionic Salts : Studies have explored the formation of organized assemblies in protonated pyrazole-based ionic salts, demonstrating the compound's role in supramolecular chemistry (Zheng et al., 2013).

• Ionization Constants in Solvents : The effects of solvents and structure on the ionization constants of pyrazole carboxylic acids have been examined, providing valuable data for chemical reactions in different mediums (Alkan et al., 2009).